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Compound of Interest

Methyl tetrahydro-2H-pyran-3-
Compound Name:
carboxylate

Cat. No.: B117299

Physical Properties of Methyl Tetrahydro-2H-
pyran-3-carboxylate: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the key physical properties of Methyl
tetrahydro-2H-pyran-3-carboxylate, a heterocyclic ester of interest in synthetic and medicinal
chemistry. This document outlines its boiling point and density, supported by detailed
experimental protocols for their determination, to assist researchers in its handling,
characterization, and application in drug development and other scientific endeavors.

Core Physical Properties

The fundamental physical characteristics of Methyl tetrahydro-2H-pyran-3-carboxylate are
summarized below. These values are critical for predicting its behavior in various chemical
processes, including reaction kinetics, purification, and formulation.

Physical Property Value Conditions
Boiling Point 183.3 °C at 760 mmHg
Density 1.067 g/cm3 at 20 °C
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Experimental Protocols

Accurate determination of physical properties is paramount for the reliable use of a chemical
compound. The following sections detail standardized experimental methodologies for
measuring the boiling point and density of liquid organic compounds such as Methyl
tetrahydro-2H-pyran-3-carboxylate.

Determination of Boiling Point (Capillary Method)

The boiling point of a liquid is the temperature at which its vapor pressure equals the external
pressure. The capillary method, a common and reliable technique for determining the boiling
point of small quantities of liquid, is described below. This protocol is based on the principles
outlined in OECD Guideline 103.

Apparatus:

Thiele tube or similar heating bath

Thermometer (calibrated)

Capillary tubes (sealed at one end)

Sample tube (e.g., a small test tube)

Heat source (e.g., Bunsen burner or heating mantle)

Liquid for heating bath (e.g., mineral oil)

Procedure:

e A small amount of the liquid sample (Methyl tetrahydro-2H-pyran-3-carboxylate) is placed
into the sample tube.

o A capillary tube, sealed at one end, is inverted and placed into the sample tube with the open
end submerged in the liquid.

e The sample tube is attached to a thermometer, ensuring the sample is level with the
thermometer bulb.
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e The assembly is immersed in a heating bath (Thiele tube).

e The heating bath is heated gently. As the temperature rises, air trapped in the capillary tube
will slowly bubble out.

e Upon reaching the boiling point, a rapid and continuous stream of bubbles will emerge from
the capillary tube.

e The heat source is then removed, and the bath is allowed to cool slowly.

e The temperature at which the liquid just begins to enter the capillary tube is recorded as the
boiling point.

Determination of Density (Pycnometer Method)

Density is a fundamental physical property defined as mass per unit volume. The pycnometer
method is a highly accurate technique for determining the density of liquids. The following
protocol is based on the principles of the ASTM D1217 standard.

Apparatus:

Pycnometer (a glass flask with a close-fitting ground glass stopper with a capillary tube
through it)

Analytical balance (accurate to £0.1 mg)

Constant temperature bath

Thermometer (calibrated)
Procedure:

e The pycnometer is thoroughly cleaned, dried, and its mass is accurately determined using an
analytical balance.

e The pycnometer is filled with the liquid sample (Methyl tetrahydro-2H-pyran-3-
carboxylate), ensuring no air bubbles are trapped.
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o The filled pycnometer is placed in a constant temperature bath (e.g., at 20 °C) until it
reaches thermal equilibrium.

e The volume is adjusted precisely to the pycnometer's calibration mark. Any excess liquid is
carefully removed from the outside of the pycnometer.

e The pycnometer is removed from the bath, wiped dry, and its mass is accurately measured.

e The mass of the liquid is determined by subtracting the mass of the empty pycnometer from
the mass of the filled pycnometer.

e The density is calculated by dividing the mass of the liquid by the calibrated volume of the
pycnometer.

Experimental Workflow Visualization

The logical flow of determining the physical properties of Methyl tetrahydro-2H-pyran-3-
carboxylate is illustrated in the following diagram. This visualization provides a clear, step-by-
step representation of the experimental process, from sample preparation to data analysis.

Caption: Workflow for determining the boiling point and density of a liquid sample.

 To cite this document: BenchChem. [Physical properties of "Methyl tetrahydro-2H-pyran-3-
carboxylate" (boiling point, density)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b117299#physical-properties-of-methyl-tetrahydro-2h-
pyran-3-carboxylate-boiling-point-density]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 5/5 Tech Support


https://www.benchchem.com/product/b117299?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b117299?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

